Cas no 67615-48-9 (2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI))

• Product Name: 2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI)
• CAS No: 67615-48-9
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 527721
• PubChem ID: 5357888
• Update Time: 2025-04-19

2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,2-methyl-1-phenyl-3-(2-thienyl)-, (E)- (9CI)
• (Z)-2-methyl-1-phenyl-3-thiophen-2-ylprop-2-en-1-one
• (E)-2-methyl-1-phenyl-3-(thiophen-2-yl)prop-2-en-1-one
• 1-phenyl-2-methyl-3-(2-thienyl)-1-propenone
• AC1NSBLF
• NSC208870
• DTXSID90418317
• MLS003107231
• 67615-48-9
• NSC-208870

• Inchi： 1S/C14H12OS/c1-11(10-13-8-5-9-16-13)14(15)12-6-3-2-4-7-12/h2-10H,1H3/b11-10-
• InChI Key： LEPLJTISNLVVQD-KHPPLWFESA-N
• SMILES： S1C=CC=C1/C=C(/C)\C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.060886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 3.8

Experimental Properties

• Density: 1.167
• Boiling Point: 361.2°Cat760mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.634
• PSA: 17.07
• LogP: 4.03430